(R)-3-((2-Chloro-6-fluorobenzyl)oxy)pyrrolidine hydrochloride

Specification

• Molecular Formula: C11H14Cl2FNO
• Molecular Weight: 266.14 g/mol
• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methoxy]pyrrolidine;hydrochloride
• Standard InChI: InChI=1S/C11H13ClFNO.ClH/c12-10-2-1-3-11(13)9(10)7-15-8-4-5-14-6-8;/h1-3,8,14H,4-7H2;1H
• Standard InChI Key: NNHCHEIEZLGRTC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1OCC2=C(C=CC=C2Cl)F.Cl

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s molecular formula, C₁₁H₁₄Cl₂FNO, reflects a pyrrolidine ring (a five-membered secondary amine) substituted at the 3-position with a 2-chloro-6-fluorobenzyl ether group. The hydrochloride salt form enhances solubility in polar solvents, critical for in vitro and in vivo assays. The (R)-configuration at the chiral center ensures enantiomeric purity, a determinant of receptor binding specificity. Key structural features include:

• Pyrrolidine Core: Confers rigidity and influences pharmacokinetics through its saturated nitrogen-containing ring.

• Chloro-Fluorobenzyl Ether: The 2-chloro-6-fluoro substitution pattern on the benzyl group introduces steric and electronic effects, modulating lipophilicity (LogP ≈ 2.18).

• Hydrochloride Counterion: Stabilizes the protonated amine, improving crystalline stability and bioavailability.

Table 1: Physicochemical Properties

Property	Value
Molecular Weight	266.14 g/mol
IUPAC Name	3-[(2-chloro-6-fluorophenyl)methoxy]pyrrolidine hydrochloride
Canonical SMILES	C1CNCC1OCC2=C(C=CC=C2Cl)F.Cl
XLogP	2.18
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	3

Synthesis and Optimization

Synthetic Pathways

The synthesis of (R)-3-((2-Chloro-6-fluorobenzyl)oxy)pyrrolidine hydrochloride involves multi-step protocols to ensure stereochemical fidelity. A representative route includes:

• Pyrrolidine Functionalization: Reacting pyrrolidine with 2-chloro-6-fluorobenzyl bromide under basic conditions (e.g., NaH/THF) to form the ether linkage.

• Chiral Resolution: Chromatographic or enzymatic separation to isolate the (R)-enantiomer from the racemic mixture.

• Salt Formation: Treating the free base with hydrochloric acid to yield the hydrochloride salt.

Critical parameters include solvent polarity (THF > DCM), temperature control (0–25°C), and stoichiometric precision to avoid diastereomer formation. Yields typically range from 45–60%, with purity >95% confirmed via HPLC.

Challenges in Stereochemical Control

The (R)-configuration is achieved through asymmetric synthesis or kinetic resolution. Recent advances employ chiral auxiliaries or catalysts, such as Sharpless epoxidation-derived ligands, to enhance enantiomeric excess (ee > 98%). Competing pathways leading to azetidine or piperidine analogues are mitigated by optimizing ring-closing metathesis conditions.

Biological Activity and Mechanistic Insights

Pharmacological Profile

Preliminary studies indicate dual activity in oncology and neurology:

• Anticancer Potential: Analogues with fluorinated benzyl groups exhibit IC₅₀ values of 42.5–68.4 µg/mL against MDA-MB231 (breast) and Mia-PaCa2 (pancreatic) cancer lines. Mechanistically, these compounds inhibit tubulin polymerization or kinase signaling pathways.

• CNS Modulation: The pyrrolidine scaffold is a known fragment in dopamine reuptake inhibitors. Fluorine’s electronegativity may enhance blood-brain barrier permeability (predicted LogBB = -0.87).

Table 2: In Vitro Anticancer Activity of Analogues

Compound	HCT-116 (IC₅₀, µg/mL)	MDA-MB231 (IC₅₀, µg/mL)	Mia-PaCa2 (IC₅₀, µg/mL)
8b (Fluorobenzyl)	-	42.5	-
8n (Chlorobenzyl)	68.4	-	-
8o (Fluorobenzyl)	-	-	64.3

Structure-Activity Relationships (SAR)

• Halogen Positioning: 2-Chloro-6-fluoro substitution maximizes hydrophobic interactions with target proteins compared to 3- or 4-substituted analogues.

• Ring Size: Pyrrolidine’s five-membered ring optimizes steric complementarity versus azetidine (4-membered) or piperidine (6-membered) variants.

• Salt Form: Hydrochloride improves aqueous solubility (≈0.45 mg/mL) relative to free bases, facilitating intravenous administration.

Comparative Analysis with Analogues

Pyrrolidine vs. Azetidine Derivatives

Replacing pyrrolidine with azetidine (e.g., 3-((2-Chlorobenzyl)oxy)azetidine) reduces conformational flexibility, diminishing binding to G-protein-coupled receptors (GPCRs). Conversely, azetidine’s smaller ring enhances metabolic stability in hepatic microsomes.

Impact of Benzyl Substituents

• Fluorine vs. Chlorine: Fluorine’s electron-withdrawing effect increases oxidative stability but reduces π-π stacking in aromatic protein pockets.

• Di-Halogenation: 2,6-Disubstitution prevents rotational freedom, favoring lock-and-key binding modes over induced-fit mechanisms.

Table 3: Comparative Properties of Halogenated Analogues

Compound	LogP	Solubility (mg/mL)	IC₅₀ (MDA-MB231, µg/mL)
(R)-3-((2-Cl-6-F-Bn)O)Pyrr·HCl	2.18	0.45	42.5
3-((4-Cl-Bn)O)Piperidine·HCl	2.63	0.32	68.4
3-((3-F-Bn)O)Azetidine	1.87	0.58	>100

Future Directions and Challenges

Quantitative SAR (QSAR) Modeling

Machine learning models trained on halogenated pyrrolidines could predict novel derivatives with enhanced affinity for oncology targets (e.g., EGFR, VEGFR). Descriptor analysis may prioritize substituents at the benzyl 4-position for combinatorial libraries.

In Vivo Pharmacokinetics

Current data lack absorption/distribution parameters. Proposed studies include:

• Rodent Bioavailability: Oral vs. intravenous administration in Sprague-Dawley rats.

• Metabolite Profiling: LC-MS identification of oxidative dehalogenation products.

Targeted Drug Delivery

Conjugation to nanoparticle carriers (e.g., PEGylated liposomes) may improve tumor accumulation while reducing off-target effects.